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Compound of Interest

Compound Name: Tricyclohexylmethanol

Cat. No.: B107322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricyclohexylmethanol, a
sterically hindered tertiary alcohol. The document details its synthesis, physicochemical

properties, and spectral data. The information is intended to be a valuable resource for

researchers in organic synthesis and professionals in the field of drug development who may

encounter or utilize this compound in their work.

Chemical Identity and Physical Properties
Tricyclohexylmethanol, with the CAS number 17687-74-0, is a white solid at room

temperature. Its structure consists of a central carbon atom bonded to a hydroxyl group and

three cyclohexyl rings. This high degree of steric hindrance around the tertiary alcohol

functional group imparts unique chemical characteristics to the molecule.

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Tricyclohexylmethanol
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Property Value Source

Molecular Formula C₁₉H₃₄O [1][2]

Molecular Weight 278.47 g/mol [2]

CAS Number 17687-74-0 [1]

IUPAC Name Tricyclohexylmethanol [1]

Synonyms

α,α-

Dicyclohexylcyclohexanemeth

anol, Tricyclohexylcarbinol

[1]

Appearance Solid

Melting Point 94-96 °C (lit.)

Boiling Point
374 °C at 760 mmHg

(calculated)

Density 0.999 g/cm³ (calculated)

Flash Point 176.4 °C (calculated)

Solubility Insoluble in water (predicted)

Synthesis of Tricyclohexylmethanol
The primary and most effective method for the synthesis of tricyclohexylmethanol is the

Grignard reaction. This classic carbon-carbon bond-forming reaction involves the nucleophilic

addition of a cyclohexyl Grignard reagent to dicyclohexyl ketone. The significant steric

hindrance on both the Grignard reagent and the ketone makes this a challenging

transformation that requires careful control of reaction conditions to maximize the yield of the

desired tertiary alcohol.

The overall reaction scheme is as follows:

Part 1: Formation of the Cyclohexylmagnesium Halide (Grignard Reagent) Cyclohexyl Halide +

Mg -> Cyclohexylmagnesium Halide
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Part 2: Reaction with Dicyclohexyl Ketone and Workup Cyclohexylmagnesium Halide +

Dicyclohexyl Ketone -> Tricyclohexylmethanol

A detailed experimental protocol for this synthesis is provided below.

Experimental Protocol: Grignard Synthesis of
Tricyclohexylmethanol
Materials and Reagents:

Reagent/Material Grade Notes

Magnesium turnings High purity, Grignard grade
Must be dry and free of an

oxide layer.

Cyclohexyl bromide (or

chloride)
Anhydrous, >98%

Ensure absolute dryness

before use.

Dicyclohexyl ketone >98% ---

Diethyl ether or

Tetrahydrofuran (THF)
Anhydrous, <50 ppm H₂O

Use freshly opened or distilled

solvent.

Iodine Crystal
For initiation of Grignard

reagent formation.

Hydrochloric acid (HCl) or

Saturated aqueous ammonium

chloride (NH₄Cl)

Concentrated (for HCl)
For workup/quenching the

reaction.

Procedure:

Part 1: Preparation of Cyclohexylmagnesium Bromide

Apparatus Setup: A three-necked round-bottom flask equipped with a reflux condenser, a

pressure-equalizing dropping funnel, and a nitrogen inlet is assembled. The entire apparatus

must be flame-dried or oven-dried before use to ensure anhydrous conditions.
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Initiation: The flask is charged with magnesium turnings (1.2 equivalents). A single crystal of

iodine is added.

A solution of cyclohexyl bromide (1.0 equivalent) in anhydrous diethyl ether is prepared and

placed in the dropping funnel.

A small portion of the cyclohexyl bromide solution is added to the magnesium turnings. The

reaction is initiated, which is indicated by the disappearance of the iodine color and gentle

refluxing of the ether. Gentle warming with a heat gun may be necessary to start the

reaction.

Grignard Reagent Formation: Once initiated, the remaining cyclohexyl bromide solution is

added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the

mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the

Grignard reagent. The resulting solution should appear cloudy and grayish-brown.

Part 2: Reaction with Dicyclohexyl Ketone and Workup

Addition of Ketone: The freshly prepared Grignard reagent solution is cooled to 0 °C using

an ice bath. A solution of dicyclohexyl ketone (1.0 equivalent relative to the initial cyclohexyl

bromide) in anhydrous diethyl ether is added to the dropping funnel.

The dicyclohexyl ketone solution is added dropwise to the stirred Grignard reagent over a

period of 1-2 hours. Maintaining a low temperature is crucial to minimize the formation of

byproducts from competing side reactions such as reduction and enolization.

Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for an additional 2-3 hours.

Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated

aqueous solution of ammonium chloride or dilute hydrochloric acid while cooling the flask in

an ice bath.

Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer is

separated, and the aqueous layer is extracted twice with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate,

and filtered.
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Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude tricyclohexylmethanol is then purified by recrystallization from a suitable solvent

(e.g., ethanol or hexane) to yield the final product as a white solid.

Spectral Data
The identity and purity of synthesized tricyclohexylmethanol can be confirmed by various

spectroscopic methods. The key spectral data are summarized in Table 2.

Table 2: Spectral Data for Tricyclohexylmethanol

Technique Key Features Source

¹H NMR

Data available on PubChem,

provided by Sigma-Aldrich Co.

LLC.

[1]

¹³C NMR

Data available on PubChem,

provided by Aldrich Chemical

Company, Inc.

[1]

Mass Spectrometry (GC-MS)

NIST Number: 238887; Top

Peak m/z: 195; Second

Highest m/z: 95; Third Highest

m/z: 83.

[1]

Infrared (IR) Spectroscopy

FTIR spectra (FILM from

CHCl₃) are available on

PubChem.

[1]

Biological Activity
As of the current literature review, there is no specific information available regarding the

biological activity of tricyclohexylmethanol. Publicly accessible databases such as PubChem

do not contain any bioassay results or annotations related to its pharmacological or

toxicological effects.[1] Further research would be required to investigate any potential

biological properties of this compound.
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Visualizations
Experimental Workflow for Tricyclohexylmethanol
Synthesis
The following diagram illustrates the key steps in the laboratory synthesis of

tricyclohexylmethanol.

Part 1: Grignard Reagent Formation Part 2: Reaction & Workup

Dry Apparatus Setup
(Flask, Condenser, Funnel)

Charge with Mg Turnings
& Iodine Crystal

Add Cyclohexyl Bromide
in Anhydrous Ether

Initiate & Reflux
to form Grignard Reagent

Cool Grignard Reagent
to 0 °C

Freshly Prepared
Grignard Reagent Dropwise Addition of

Dicyclohexyl Ketone Solution Stir at Room Temperature Quench with aq. NH4Cl Extract with Ether Dry & Evaporate Solvent Recrystallize Crude Product Pure Tricyclohexylmethanol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of tricyclohexylmethanol.

Logical Relationship in the Grignard Reaction
Mechanism
The core of the synthesis is the nucleophilic attack of the Grignard reagent on the carbonyl

carbon of the ketone. This logical relationship is depicted below.
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Caption: The key steps of the Grignard reaction for tricyclohexylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107322#tricyclohexylmethanol-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b107322#tricyclohexylmethanol-synthesis-and-properties
https://www.benchchem.com/product/b107322#tricyclohexylmethanol-synthesis-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

